3-{[1-(4-methoxyphenyl)-4,5-diphenyl-1H-imidazol-2-yl]sulfanyl}propanoic acid

• IUPAC Name: 3-[1-(4-methoxyphenyl)-4,5-diphenylimidazol-2-yl]sulfanylpropanoic acid
• InChI: InChI=1S/C25H22N2O3S/c1-30-21-14-12-20(13-15-21)27-24(19-10-6-3-7-11-19)23(18-8-4-2-5-9-18)26-25(27)31-17-16-22(28)29/h2-15H,16-17H2,1H3,(H,28,29)
• InChI Key: JMHUNRVQIJJHPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C(N=C2SCCC(=O)O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H22N2O3S
• Molecular Weight: 430.5 g/mol

Description

This compound features a 1H-imidazole core substituted at the 1-position with a 4-methoxyphenyl group and at the 4,5-positions with phenyl groups. A sulfanylpropanoic acid moiety is attached to the 2-position of the imidazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-{[1-(4-methoxyphenyl)-4,5-diphenyl-1H-imidazol-2-yl]sulfanyl}propanoic acid typically involves multi-step organic reactionsKey reagents often include 4-methoxybenzaldehyde, diphenylamine, and thiourea, with reaction conditions involving acidic or basic catalysts and controlled temperatures .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing batch or continuous flow reactors to optimize yield and purity. The use of automated systems and advanced purification techniques, such as chromatography, ensures the efficient production of high-quality 3-{[1-(4-methoxyphenyl)-4,5-diphenyl-1H-imidazol-2-yl]sulfanyl}propanoic acid .

Chemical Reactions Analysis

Types of:

Comparison with Similar Compounds

a) 1-[[1-[[N-(2-Chlorotrityl)]-1H-tetrazol-5-yl]phenyl-2-yl]methyl]imidazole-4-propanoic Acid (Compound 9)

• Core Structure : Combines imidazole and tetrazole rings, with a chlorotrityl-protected tetrazole group.
• Key Differences : The tetrazole ring (vs. imidazole in the target compound) and chlorotrityl group increase steric bulk and may alter electronic properties.
• Synthesis : Achieved 93% yield via a general procedure, suggesting efficient coupling methods .
• Implications : The target compound’s lack of a protective group (e.g., chlorotrityl) may simplify synthesis but reduce stability during reactions.

b) 3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid

• Core Structure: Simpler imidazole with a methyl group and sulfanylpropanoic acid.
• Key Differences : Smaller substituents (methyl vs. aryl groups) reduce hydrophobicity.
• Synthesis: Initial routes faced substitution issues (N-3 vs. S-2), resolved using 3-bromopropanoic acid and methimazole .
• Implications : The target compound’s aryl groups likely necessitate optimized conditions to avoid side reactions.

c) Fluazifop (Herbicide)

• Core Structure: Phenoxy-linked pyridine with trifluoromethyl and propanoic acid groups.
• Key Differences : Pyridine ring (vs. imidazole) and trifluoromethyl group enhance herbicide activity via acetyl-CoA carboxylase inhibition.
• Implications : The target compound’s imidazole core may target different biological pathways, such as enzyme inhibition via metal coordination .

Physicochemical Properties

Compound	Core Heterocycle	Key Substituents	Molecular Formula	Water Solubility (Predicted)	LogP (Estimated)
Target Compound	Imidazole	4-Methoxyphenyl, 4,5-diphenyl	C29H24N2O3S	Low (hydrophobic aryl groups)	~5.2
Compound 9 ()	Imidazole-Tetrazole	Chlorotrityl, phenyl	C33H27ClN6O2	Very low (bulky groups)	~6.8
3-(1-Methylimidazol-2-ylthio)propanoic Acid	Imidazole	Methyl	C7H10N2O2S	Moderate	~0.9
Fluazifop ()	Pyridine	Trifluoromethyl, phenoxy	C16H12F3NO3	Low	~3.5

Key Observations :

• The target compound’s high LogP reflects significant hydrophobicity, which may limit bioavailability but enhance membrane penetration.
• Fluazifop’s lower LogP aligns with its herbicidal activity, requiring moderate solubility for field application .

Crystallography and Structural Analysis

• Software Tools : Programs like SHELXL () and OLEX2 () are critical for determining crystal structures of such compounds. The target compound’s aryl groups likely result in dense crystal packing, analyzable via these tools.
• Comparison with Tetrazoles : Compound 9’s tetrazole ring may exhibit different hydrogen-bonding patterns compared to the target’s imidazole, affecting melting points and stability .